Cas no 875001-60-8 ([5-(4-METHYL-2-NITRO-PHENYL)-FURAN-2-YL]-METHANOL)
[5-(4-Methyl-2-nitrophenyl)-furan-2-yl]-methanol is a furan-based aromatic alcohol derivative with a nitro-substituted phenyl group, offering versatility as an intermediate in organic synthesis. Its structural features, including the furan ring and nitro functionality, make it valuable for constructing complex molecules in pharmaceutical and agrochemical research. The hydroxymethyl group provides a reactive site for further functionalization, enabling derivatization into esters, ethers, or other targeted compounds. The compound's stability under standard conditions and well-defined reactivity profile enhance its utility in multistep synthetic routes. Its purity and consistent performance make it suitable for applications requiring precise molecular scaffolds, particularly in medicinal chemistry and material science.
875001-60-8 structure
Product Name:[5-(4-METHYL-2-NITRO-PHENYL)-FURAN-2-YL]-METHANOL
CAS No:875001-60-8
MF:C12H11NO4
MW:233.220043420792
CID:892421
PubChem ID:7172137
Update Time:2025-05-28
[5-(4-METHYL-2-NITRO-PHENYL)-FURAN-2-YL]-METHANOL Chemical and Physical Properties
Names and Identifiers
-
- [5-(4-METHYL-2-NITRO-PHENYL)-FURAN-2-YL]-METHANOL
- [5-(4-Methyl-2-nitro-phenyl)-furan-2-yl]-metha nol
- 875001-60-8
- [5-(4-methyl-2-nitrophenyl)furan-2-yl]methanol
- BB 0245087
- SB62002
- [5-(4-methyl-2-nitrophenyl)-2-furyl]methanol
- AKOS000107785
- (5-(4-Methyl-2-nitrophenyl)furan-2-yl)methanol
-
- MDL: MFCD06739660
- Inchi: 1S/C12H11NO4/c1-8-2-4-10(11(6-8)13(15)16)12-5-3-9(7-14)17-12/h2-6,14H,7H2,1H3
- InChI Key: PQTZQCARCIDTFI-UHFFFAOYSA-N
- SMILES: O1C(CO)=CC=C1C1C=CC(C)=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 233.06900
- Monoisotopic Mass: 233.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 79.2Ų
Experimental Properties
- PSA: 79.19000
- LogP: 3.17870
[5-(4-METHYL-2-NITRO-PHENYL)-FURAN-2-YL]-METHANOL Customs Data
- HS CODE:2932190090
- Customs Data:
China Customs Code:
2932190090Overview:
2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
[5-(4-METHYL-2-NITRO-PHENYL)-FURAN-2-YL]-METHANOL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM527051-1g |
(5-(4-Methyl-2-nitrophenyl)furan-2-yl)methanol |
875001-60-8 | 97% | 1g |
$611 | 2023-02-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1659431-1g |
(5-(4-Methyl-2-nitrophenyl)furan-2-yl)methanol |
875001-60-8 | 98% | 1g |
¥6468.00 | 2024-04-27 | |
| Crysdot LLC | CD11038356-1g |
(5-(4-Methyl-2-nitrophenyl)furan-2-yl)methanol |
875001-60-8 | 97% | 1g |
$617 | 2024-07-18 |
[5-(4-METHYL-2-NITRO-PHENYL)-FURAN-2-YL]-METHANOL Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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